Cas no 1011459-26-9 (4-Methanesulfonyl-2-methylphenylboronic acid pinacol ester)

• Product Name: 4-Methanesulfonyl-2-methylphenylboronic acid pinacol ester
• CAS No: 1011459-26-9
• MF: C₁₄H₂₁BO₄S
• MW: 296.190143346787
• CID: 2123812
• PubChem ID: 59726032
• Update Time: 2024-11-04

4-Methanesulfonyl-2-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2-methyl-4-(methylsulfonyl)phenyl)-1,3,2-dioxaborolane
• 4-Methanesulfonyl-2-methylphenylboronic acid pinacol ester
• 4,4,5,5-TETRAMETHYL-2-[2-METHYL-4-(METHYLSULFONYL)PHENYL]-1,3,2-DIOXABOROLANE
• NDJPXOFQIJCADG-UHFFFAOYSA-N
• 2-(4-methanesulfonyl-2-methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• SY345833
• CS-0159682
• 4,4,5,5-tetramethyl-2-(2-methyl-4-methylsulfonylphenyl)-1,3,2-dioxaborolane
• 1011459-26-9
• 2-Methyl-4-(methylsulfonyl)phenylboronic Acid Pinacol Ester
• SCHEMBL395845
• MFCD18732808
• AT14180
• BS-29919
• DA-16394
• 2-(4-METHANESULFONYL-2-METHYLPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• XH0278

• Inchi： 1S/C14H21BO4S/c1-10-9-11(20(6,16)17)7-8-12(10)15-18-13(2,3)14(4,5)19-15/h7-9H,1-6H3
• InChI Key： NDJPXOFQIJCADG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 296.1253605g/mol
• Monoisotopic Mass: 296.1253605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 441.0±45.0 °C at 760 mmHg

4-Methanesulfonyl-2-methylphenylboronic acid pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃